2-(4-Hydroxyphenyl)ethyl 2-methylprop-2-enoate

• CAS No.: 146324-59-6
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)ethyl 2-methylprop-2-enoate
• InChI: InChI=1S/C12H14O3/c1-9(2)12(14)15-8-7-10-3-5-11(13)6-4-10/h3-6,13H,1,7-8H2,2H3
• InChI Key: MXLVVOUBPBBRDE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCC1=CC=C(C=C1)O

Description

2-(4-Hydroxyphenyl)ethyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Procedure details

2-(p-hydroxyphenyl)ethyl methacrylate was synthesized by carrying out a dehydration reaction between 2-(p-hydroxyphenyl) ethanol and methacrylic acid in the presence of an acidic catalyst. The 2-(p-hydroxyphenyl)ethyl methacrylate thus obtained was dissolved in 2 -methyoxyethanol and subjected to a radical polymerization by use of an azo-based initiator V-601 (manufactured by Wako Pure Chemical Industries, Ltd.). The reaction product was mixed with water and the resulting polymer was precipitated. In this way, a binder polymer [BP-2] was obtained. The weight average molecular weight of the polymer was 56,000 (using polyhydroxystyrene as a standard substance).